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Thenylchlor Profile and Analysis Methods

The table below consolidates fundamental information about Thenylchlor and general analytical approaches

for pesticide residue detection in crops.

Aspect Details on Thenylchlor & Analytical Techniques

Common Name Thenylchlor [1] [2]

IUPAC Name 2-chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide [1] [2]

CAS Number 96491-05-3 [1] [2]

Molecular
Formula

C₁₆H₁₈ClNO₂S [1] [2]

Herbicide Class Chloroacetanilide herbicide [2]

Mode of Action Inhibition of very long chain fatty acids (VLCFA) synthesis, which disrupts cell

division and plant growth [2] [3]

Common
Formulations

Emulsifiable concentrate (EC), suspension concentrate (SC), granule (GR) [1]
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Aspect Details on Thenylchlor & Analytical Techniques

Application in
Crops

Primarily used in paddy rice; also in upland crops for pre-emergence or early post-
emergence control of annual grasses and broadleaved weeds [1] [2]

General
Analytical
Technique

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) and
UHPLC-QTOF (Ultra-High-Performance Liquid Chromatography coupled with
Quadrupole Time-of-Flight Mass Spectrometry) are modern standards for multi-
residue pesticide analysis [4].

Sample
Preparation

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely
adopted method for extracting pesticides from crop matrices [4].

Analytical Methodologies for Pesticide Residues

While specific protocols for Thenylchlor are not detailed in the current search results, the following

established workflows are applicable for its detection and quantification in crops.
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Sample Collection & Homogenization

Extraction (QuEChERS Method)

 10g homogenized crop

Clean-up (d-SPE)

 Acetonitrile extract

Analysis (UHPLC-MS/MS)

 Purified extract

Data Processing & Reporting

 Chromatographic & mass spec data

QuEChERS

UHPLC-MS/MS

Click to download full resolution via product page

Key Steps in the Workflow:

Sample Preparation: Crops are finely chopped and homogenized, often with dry ice to preserve
integrity. A representative subsample (e.g., 10 g) is weighed for analysis [4].

Extraction: The QuEChERS method is used. The sample is mixed with solvents like acetonitrile and
a salt mixture to induce phase separation and extract pesticides from the crop matrix [4].

Clean-up: Dispersive Solid Phase Extraction (d-SPE) is employed to remove co-extracted impurities.
This often involves sorbents like Primary Secondary Amine (PSA) to clean the extract [4].

Instrumental Analysis:
UHPLC-MS/MS: This is a highly sensitive and specific technique. Ultra-High-Performance

Liquid Chromatography (UHPLC) separates the compounds, and tandem mass spectrometry
(MS/MS) detects and confirms their identity based on precise mass and fragmentation patterns

[4]. This method is ideal for targeted quantification of known compounds, including potential
metabolites.
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UHPLC-QTOF: Quadrupole Time-of-Flight (QTOF) mass spectrometry provides high-resolution

accurate mass (HRAM) measurements. It is powerful for both targeted screening and non-
targeted analysis, which is crucial for identifying unknown metabolites [4].

Validation: The method is validated for parameters like sensitivity (Limit of Quantification - LOQ),
linearity, accuracy (recovery %), and precision to ensure reliability according to international

guidelines [4].

Research Gaps and Future Directions

Based on the search results, the following areas lack sufficient public data and represent opportunities for

further research:

Comparative Performance Data: Direct, side-by-side experimental comparisons of Thenylchlor's
efficacy, selectivity, and environmental fate against other chloroacetamide herbicides (like acetochlor,

metolachlor, or dimethenamid-P) are not readily available in the current literature [5].
Metabolite Identification and Analysis: While analytical techniques are capable, specific studies

identifying and quantifying the major metabolites of Thenylchlor in various crops and soil are not
detailed in the searched publications.

Advanced Techniques: The field of pesticide analysis is moving toward high-resolution mass
spectrometry for non-targeted screening and metabolomics, which can be applied to

comprehensively study the fate and effects of Thenylchlor in crops [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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